Cas no 2172492-63-4 (3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid)

• Product Name: 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid
• CAS No: 2172492-63-4
• MF: C₂₉H₃₀N₂O₆
• MW: 502.558308124542
• CID: 5992438
• PubChem ID: 165585552
• Update Time: 2025-05-19

3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid
• EN300-1535807
• 3-[N-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]propanoic acid
• 2172492-63-4

• Inchi： 1S/C29H30N2O6/c32-21(16-27(33)31(15-14-28(34)35)18-20-8-2-1-3-9-20)17-30-29(36)37-19-26-24-12-6-4-10-22(24)23-11-5-7-13-25(23)26/h1-13,21,26,32H,14-19H2,(H,30,36)(H,34,35)
• InChI Key： FFORPIGRYNTKGW-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(CC1C=CC=CC=1)CCC(=O)O)=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 502.21038668g/mol
• Monoisotopic Mass: 502.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 116Ų

Additional information on 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid

Introduction to 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid (CAS No. 2172492-63-4)

3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid, identified by the CAS number 2172492-63-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The structural complexity of this molecule, characterized by its benzyl, fluorenylmethoxycarbonyl, and hydroxybutanamidopropanoic functionalities, positions it as a versatile scaffold for medicinal chemistry investigations.

The name of this compound provides valuable insights into its chemical structure. The presence of a benzyl group at the N-terminal position suggests potential interactions with biological targets through hydrophobic or electrostatic binding. The fluorenylmethoxycarbonyl (Fmoc) moiety is commonly used in peptide synthesis as an amino protecting group, indicating that this compound may be involved in peptidomimetic or protease inhibition studies. Additionally, the hydroxybutanamidopropanoic acid moiety introduces both a hydroxyl group for potential hydrogen bonding and an amide linkage, which is a common feature in bioactive molecules. These structural features collectively contribute to the compound's potential utility in modulating biological pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid has been studied for its potential pharmacological effects, particularly in the context of enzyme inhibition and receptor binding. Its molecular design allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the fluorenylmethoxycarbonyl group is frequently employed in the synthesis of peptide-based drugs due to its stability under various reaction conditions. This feature makes it an attractive candidate for further derivatization into more complex pharmacophores. Moreover, the hydroxybutanamidopropanoic acid moiety can serve as a hinge region for designing molecules that interact with specific protein targets. Such structural motifs have been successfully utilized in the development of kinase inhibitors and other enzyme-targeting agents.

Recent studies have highlighted the importance of peptidomimetics in drug discovery, particularly for targeting difficult-to-drug proteins such as kinases and proteases. The 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid fits well within this paradigm, offering a scaffold that can be modified to enhance binding affinity and selectivity. By leveraging computational methods such as molecular docking and structure-based drug design, researchers have been able to optimize the compound's interactions with biological targets.

The chemical synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the benzyl group typically involves benzoylation reactions followed by reduction, while the Fmoc protection requires careful handling under anhydrous conditions. The final step involves incorporating the hydroxybutanamidopropanoic acid moiety through condensation reactions with appropriate carboxylic acid derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In terms of biological activity, preliminary studies suggest that this compound exhibits inhibitory effects on certain enzymes relevant to cancer progression. For example, it has shown potential in inhibiting tyrosine kinases, which are overexpressed in many solid tumors and hematological malignancies. Additionally, its ability to modulate protein-protein interactions may make it useful in therapeutic strategies targeting intracellular signaling pathways. These findings underscore the importance of continued research into understanding its mechanism of action and therapeutic potential.

The development of novel drug candidates often involves evaluating their pharmacokinetic properties to ensure they are suitable for clinical use. The 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid has been subjected to various pharmacokinetic studies to assess its absorption, distribution, metabolism, excretion (ADME) profile. These studies are crucial for determining optimal dosing regimens and predicting potential side effects. Furthermore, formulation development efforts are underway to enhance its bioavailability and stability under storage conditions.

Another area of interest is the use of this compound as a tool compound in biochemical research. Its well-defined structure allows researchers to probe specific interactions within biological systems without introducing excessive off-target effects. Such tool compounds are invaluable for elucidating enzyme mechanisms and validating novel therapeutic targets. Moreover, they serve as starting points for generating more potent derivatives through structure-based optimization.

The future direction of research on 3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid includes exploring its role in combination therapies with other drugs or small molecules. Combination approaches have shown promise in overcoming drug resistance and enhancing therapeutic outcomes in various diseases. Additionally, investigating its potential use in preclinical models will provide further insights into its clinical applicability.

In conclusion,3-N-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidopropanoic acid (CAS No. 2172492-63-4) represents a promising candidate for further pharmaceutical development due to its unique structural features and demonstrated biological activity. Continued research efforts will be essential to fully realize its therapeutic potential and contribute to advancements in medicine.